Cas no 916320-82-6 (Di-(4-chlorobenzyl)azodicarboxylate)

Di-(4-chlorobenzyl)azodicarboxylate structure
916320-82-6 structure
Product Name:Di-(4-chlorobenzyl)azodicarboxylate
CAS No:916320-82-6
MF:C16H12Cl2N2O4
MW:367.183482170105
MDL:MFCD09265148
CID:69498
PubChem ID:24885598
Update Time:2024-10-26

Di-(4-chlorobenzyl)azodicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Bis(4-chlorobenzyl) azodicarboxylate
    • Di-p-chlorobenzyl Azodicarboxylate(DCAD)
    • 1,2-Diazenedicarboxylic acid, 1,2-bis[(4-chlorophenyl)methyl] ester
    • Di-(4-chlorobenzyl)azodicarboxylate
    • DCAD
    • 1-Diazene-1,2-dicarboxylic acid, 1,2-bis[(4-chlorophenyl)methyl] ester
    • (E)-bis(4-chlorobenzyl) diazene-1,2-dicarboxylate
    • UIFGGABIJBWRMG-FMQUCBEESA-N
    • UIFGGABIJBWRMG-UHFFFAOYSA-N
    • UIFGGABIJBWRMG-VXPUYCOJSA-N
    • di(4-chlorobenzyl) azodicarboxylate
    • SY001023
    • 2,3-Diazafumaric acid bis(4-chlorobenzyl) ester
    • A84
    • 1,2-Bis[(4-chlorophenyl)methyl] 1,2-diazenedicarboxylate (ACI)
    • Di-p-chlorobenzylazodicarboxylate
    • 1,2-Bis[(4-chlorophenyl)methyl] 1,2-diazenedicarboxylate
    • CS-11001
    • CS-0212700
    • 916320-82-6
    • (4-chlorophenyl)methyl (NE)-N-[(4-chlorophenyl)methoxycarbonylimino]carbamate
    • MFCD09265148
    • AKOS015853580
    • Di-(4-chlorobenzyl)azodicarboxylate (Dcad)
    • MDL: MFCD09265148
    • Inchi: 1S/C16H12Cl2N2O4/c17-13-5-1-11(2-6-13)9-23-15(21)19-20-16(22)24-10-12-3-7-14(18)8-4-12/h1-8H,9-10H2
    • InChI Key: UIFGGABIJBWRMG-UHFFFAOYSA-N
    • SMILES: O=C(OCC1C=CC(Cl)=CC=1)N=NC(OCC1C=CC(Cl)=CC=1)=O

Computed Properties

  • Exact Mass: 366.01700
  • Monoisotopic Mass: 366.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.3
  • XLogP3: 5.2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 108-112 °C
  • Boiling Point: 505.6±45.0 °C at 760 mmHg
  • Flash Point: 259.6±28.7 °C
  • Refractive Index: 1.592
  • PSA: 77.32000
  • LogP: 5.41900

Di-(4-chlorobenzyl)azodicarboxylate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H317
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 43
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xi
  • Storage Condition:Room temperature storage

Di-(4-chlorobenzyl)azodicarboxylate Pricemore >>

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Di-(4-chlorobenzyl)azodicarboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  2 h, 0 °C → rt
1.2 Reagents: Triethylamine ,  Hydrazine ;  12 h, rt → reflux
2.1 Reagents: Pyridine ,  N-Bromosuccinimide Solvents: Toluene ;  2 h, rt
Reference
Di-p-chlorobenzyl azodicarboxylate
Swift, Elizabeth C.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-3

Production Method 2

Reaction Conditions
1.1 Reagents: Pyridine ,  N-Bromosuccinimide Solvents: Toluene ;  2 h, rt
Reference
Di-p-chlorobenzyl azodicarboxylate
Swift, Elizabeth C.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2014, 1, 1-3

Production Method 3

Reaction Conditions
1.1 Reagents: Pyridine ,  N-Bromosuccinimide Solvents: Toluene ;  2 h, rt
Reference
A convenient preparation of di-p-chlorobenzyl azodicarboxylate (DCAD) for Mitsunobu couplings
Taft, Benjamin R.; et al, Synthesis, 2009, (2), 332-334

Production Method 4

Reaction Conditions
1.1 Reagents: Pyridine ,  N-Bromosuccinimide Solvents: Toluene ;  17 min, rt
Reference
Simplification of the Mitsunobu reaction. Di-p-chlorobenzyl azodicarboxylate: A new azodicarboxylate
Lipshutz, Bruce H.; et al, Organic Letters, 2006, 8(22), 5069-5072

Production Method 5

Reaction Conditions
Reference
Simplification of the Mitsunobu reaction. Di-p-chlorobenzyl azodicarboxylate: A new azodicarboxylate. [Erratum to document cited in CA146:045176]
Lipshutz, Bruce H.; et al, Organic Letters, 2007, 9(3),

Production Method 6

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 2 h, 0 °C → rt
1.2 Reagents: Triethylamine ,  Hydrazine ;  12 h, 80 °C
2.1 Reagents: Pyridine ,  N-Bromosuccinimide Solvents: Toluene ;  2 h, rt
Reference
A convenient preparation of di-p-chlorobenzyl azodicarboxylate (DCAD) for Mitsunobu couplings
Taft, Benjamin R.; et al, Synthesis, 2009, (2), 332-334

Production Method 7

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt
1.2 Reagents: Triethylamine ,  Hydrazine ;  reflux
2.1 Reagents: Pyridine ,  N-Bromosuccinimide Solvents: Toluene ;  17 min, rt
Reference
Simplification of the Mitsunobu reaction. Di-p-chlorobenzyl azodicarboxylate: A new azodicarboxylate
Lipshutz, Bruce H.; et al, Organic Letters, 2006, 8(22), 5069-5072

Di-(4-chlorobenzyl)azodicarboxylate Raw materials

Di-(4-chlorobenzyl)azodicarboxylate Preparation Products

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